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Compound of Interest

Compound Name: Z-Lys(Ac)-NH

Cat. No.: B12098679

Get Quote

Structural Dissection & The "Null-Charge" State[1]
[3][4]
To understand the ionization behavior, we must deconstruct the molecule into its functional

components. Z-Lys(Ac)-NH2 is designed to mimic an acetylated lysine residue within a histone

protein backbone, isolating the specific chemical bond targeted by HDAC enzymes.[1][2][3][4]

Functional Group Analysis
The molecule is Benzyl N-(6-acetamido-1-amino-1-oxohexan-2-yl)carbamate.[1][2][3][4]
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Component Chemical Structure Function
Ionization Status
(pH 2–12)

N-Terminus
Z (Cbz)

(Benzyloxycarbonyl)

Protects ngcontent-

ng-c1989010908=""

_nghost-ng-

c2127666394=""

class="inline ng-star-

inserted">

-amine

Neutral.[1][2][3][4]

Carbamate linkage

removes basicity.

C-Terminus -NH₂ (Amide)
Caps

-carboxylate

Neutral.[1][2][3][4]

Amides do not ionize

in aqueous range.[2]

[3][4]

Side Chain
Lys(Ac) (

-Acetyl-Lysine)
Substrate motif

Neutral.[1][2][3][4]

Acetylation converts

basic amine to neutral

amide.[2][3][4]

Backbone Lysine Carbon Chain Linker

Neutral.[2][3][4]

Hydrophobic alkyl

chain.[2][3][4]

The pKa Paradox
Researchers often search for the "pKa of Z-Lys(Ac)-NH2" expecting a standard titration curve.

[1][2][3][4]

Theoretical pKa: There are no ionizable protons in the range of pH 0–14.

Effective Charge: 0 (Neutral).

Solubility: Low aqueous solubility compared to free lysine; moderately lipophilic (LogP ~0.8).

[1][2][3][4] Requires organic co-solvents (e.g., DMSO) for stock solutions.[1][2][3][4]
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Conclusion: Z-Lys(Ac)-NH2 is a molecular probe, not a buffer.[1][2][3][4] Its utility is defined by

its lack of charge, which contrasts sharply with the product generated during assays.

The Ionization Switch: HDAC Enzymatic
Mechanism[6]
The primary application of Z-Lys(Ac)-NH2 is to serve as a "silent" substrate that becomes

"loud" (charged) upon enzymatic processing.[1][2][3][4] This charge shift is the fundamental

readout principle for non-fluorescent HDAC assays (e.g., Capillary Electrophoresis or HPLC).

[2][4]

The Reaction Pathway
Enzyme: Histone Deacetylase (HDAC) Reaction: Hydrolysis of the

-acetyl group.[1][2][3][4][5] [1][2][3][4]

Product pKa Analysis (Z-Lys-NH2)
Once the acetyl group is removed, the lysine side chain (

-amine) is exposed.[1][2][3][4]

Exposed Group: Primary Amine (

).[1][2][3][4]

pKa Value:ngcontent-ng-c1989010908="" _nghost-ng-c2127666394="" class="inline ng-star-

inserted">

.[2][3][4][6]

Physiological State (pH 7.4): Fully Protonated (

).[1][2][3][4]

Differential Ionization Table[1][4]
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Property Substrate: Z-Lys(Ac)-NH2 Product: Z-Lys-NH2

Side Chain
Acetamide (

)

Primary Amine (

)

pKa None (Neutral)
~10.5 (

-amine)

Charge at pH 7.4 0 (Neutral) +1 (Cationic)

Electrophoretic Mobility
Moves with EOF (Neutral

Marker)

Migrates toward Cathode

(Fast)

Hydrophobicity Higher (Retained on C18) Lower (Elutes earlier on C18)

Visualization of Signaling & Reaction Logic
The following diagram illustrates the structural transformation and the resulting "Ionization

Switch" that enables detection.

The Ionization Switch

Substrate: Z-Lys(Ac)-NH2
(Neutral Charge)

Tetrahedral Intermediate
(Zinc Coordinated)

Binding & Zn2+ Attack

HDAC Enzyme
(Catalyst)

Active Site

Product: Z-Lys-NH2
(Cationic Charge +1)

Deacetylation Acetate ByproductHydrolysis

Click to download full resolution via product page

Caption: The HDAC enzymatic pathway converts the neutral Z-Lys(Ac)-NH2 substrate into the

cationic Z-Lys-NH2 product, creating a measurable charge difference.[1][2][3][4]
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Experimental Protocols: Validating the Charge Shift
This protocol describes how to utilize the pKa difference (or lack thereof) to separate substrate

from product using Capillary Electrophoresis (CE), the gold standard for this specific substrate.

[1][2][4]

Protocol: Mobility Shift Assay via Capillary
Electrophoresis
Objective: Quantify HDAC activity by separating the neutral substrate from the positively

charged product.

Materials:

Substrate: Z-Lys(Ac)-NH2 (10 mM stock in DMSO).

Buffer: 100 mM Phosphate Buffer, pH 2.5 (Low pH ensures full protonation of the product).

Note on pH: At pH 2.5, the product (Z-Lys-NH2) is fully protonated (+1).[1][2][3][4] The

substrate remains neutral (0).[1][2][3][4] This maximizes electrophoretic resolution.[2][3][4]

Internal Standard: Benzoic Acid (optional, neutral marker).

Workflow:

Enzyme Reaction:

Incubate 50 µM Z-Lys(Ac)-NH2 with HDAC enzyme in reaction buffer (Tris pH 8.0, 137

mM NaCl, 2.7 mM KCl, 1 mM MgCl2) at 37°C.[1][2][3][4]

Critical: The reaction occurs at pH 8.0, but separation is best at low pH.

Quenching:

Stop reaction by adding dilute HCl or an HDAC inhibitor (e.g., Trichostatin A).[1][2][3][4]

Acidification is preferred as it prepares the sample for CE.

Separation (CE Conditions):
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Capillary: Fused silica, 50 cm effective length.[4]

Voltage: 20–30 kV.[2][3][4]

Detection: UV Absorbance at 200 nm (peptide bond) or 214 nm.[1][2][3][4]

Data Analysis:

Peak 1 (Fastest): Z-Lys-NH2 (Product).[1][2][3][4] Due to +1 charge, it migrates rapidly

toward the cathode.

Peak 2 (Slowest): Z-Lys(Ac)-NH2 (Substrate).[1][2][3][4] Neutral; moves only with

electroosmotic flow (or slower than product in suppressed EOF conditions).[1][2][3][4]

Self-Validating Checkpoint
If no product peak appears: Confirm enzyme activity using a fluorogenic control (e.g., Boc-

Lys(Ac)-AMC).[1][2][3][4]

If peaks merge: Lower the pH of the running buffer to <3.0. This ensures the

-amine of the product is fully protonated (

) while preventing any potential deprotonation of silanols on the capillary wall, sharpening the
peaks.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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